![molecular formula C7H6N2OS2 B2993830 2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one CAS No. 554423-03-9](/img/structure/B2993830.png)
2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one
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Overview
Description
Scientific Research Applications
Proteomics Research
“2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used to study protein interactions, modifications, and localization to understand their complex roles in various biological processes .
Synthesis of Thieno[3,2-d]pyrimidine Derivatives
This compound can be used as a versatile synthon for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles . These derivatives are synthesized by heating thiophene-2-carboxamides in formic acid .
Synthesis of Thienopyrimidine-2,4-diones
Thienopyrimidine-2,4-diones can be synthesized by heating 3-amino-thiophene-2-carboxamides with this compound . This process involves pyrimidine ring closure .
Synthesis of Thieno[3,4-b]pyridine Derivatives
This compound can also be used in the synthesis of thieno[3,4-b]pyridine derivatives . This is achieved by refluxing a mixture of β-keto amide derivatives and potassium carbonate in ethanol or ethylene glycol .
Antimycobacterial Activity
Some compounds synthesized using “2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one” have shown very good antimycobacterial activity . This suggests that thienopyrimidinones as a class have potential to be developed as antitubercular agents .
Non-Cytotoxicity
The active compounds synthesized using this compound were studied for cytotoxicity against four cell lines and were found to be non-cytotoxic . This is an important property for compounds that are being developed for therapeutic use .
Mechanism of Action
Target of Action
The primary target of 2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one is Cyt-bd , a type of cytochrome found in bacteria . This compound has been shown to inhibit Cyt-bd, which plays a crucial role in the energy metabolism of bacteria .
Mode of Action
It is known to inhibit cyt-bd, which likely disrupts the energy metabolism of bacteria, leading to their death .
Biochemical Pathways
The inhibition of Cyt-bd by 2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one affects the ATP production in bacteria . ATP, or adenosine triphosphate, is the main energy source for many cellular processes. Disrupting its production can lead to cell death .
Result of Action
The inhibition of Cyt-bd and disruption of ATP production by 2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one can lead to the death of bacteria . This makes the compound potentially useful as an antimicrobial agent .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one. For instance, the compound is recommended to be stored at room temperature . Additionally, the compound’s effectiveness can be influenced by the specific strain of bacteria it is acting upon .
properties
IUPAC Name |
3-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2OS2/c1-9-6(10)4-2-3-12-5(4)8-7(9)11/h2-3H,1H3,(H,8,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZHNKLQNNXOOMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(NC1=S)SC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one |
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